1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H27N3OS/c24-19(21-14-15-6-2-1-3-7-15)16-10-12-23(13-11-16)20-22-17-8-4-5-9-18(17)25-20/h4-5,8-9,15-16H,1-3,6-7,10-14H2,(H,21,24)
• InChI Key: UFEWJTYXOCWGDC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(=O)C2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C20H27N3OS
• Molecular Weight: 357.5 g/mol

Description

1-(1,3-Benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide is a complex organic compound characterized by its benzothiazole and piperidine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide typically involves multiple steps, starting with the formation of the benzothiazole core. This can be achieved through the cyclization of 2-aminothiophenol with chloroacetic acid

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(1,3-Benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with altered functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure and properties.

• Substitution: Nucleophilic substitution reactions can introduce different substituents on the benzothiazole or piperidine rings.

Common Reagents and Conditions:

• Oxidation reactions may use reagents such as hydrogen peroxide or chromium(VI) oxide.

• Reduction reactions can be carried out using lithium aluminum hydride or sodium borohydride.

• Substitution reactions often involve nucleophiles like alkyl halides and strong bases.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced analogs, and substituted variants of the original compound.

Scientific Research Applications

1-(1,3-Benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide has diverse applications in scientific research:

• Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

• Biology: It may serve as a ligand for biological receptors or as a probe in biochemical assays.

• Medicine: Potential therapeutic applications include its use as an anti-inflammatory or analgesic agent.

• Industry: The compound's unique properties may be exploited in the development of new materials or chemical processes.

Mechanism of Action

The mechanism by which 1-(1,3-benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide exerts its effects involves interactions with specific molecular targets. These interactions can modulate biological pathways, leading to desired therapeutic outcomes. The exact molecular targets and pathways involved would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 1-(1,3-Benzothiazol-2-yl)piperidin-3-amine

• 1-(1,3-Benzothiazol-2-yl)-3-phenyl-1H-pyrazol-5-ol

Uniqueness: 1-(1,3-Benzothiazol-2-yl)-N-(cyclohexylmethyl)piperidine-4-carboxamide stands out due to its unique combination of functional groups and structural features, which contribute to its distinct chemical and biological properties.